molecular formula C116H170N30O40S B1178642 Perfection resin CAS No. 127609-89-6

Perfection resin

Cat. No.: B1178642
CAS No.: 127609-89-6
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Perfection Resin is a high-performance thermosetting polymer engineered for advanced research and development applications, particularly in the fields of polymer science and materials engineering. This resin is characterized by its superior mechanical properties, including high ultimate tensile strength and a significant modulus of elasticity, which provide exceptional stiffness and resistance to deformation under load . Its excellent flexural stress and strain at yield make it a valuable material for investigating composite structures and components that must maintain integrity under bending forces . Furthermore, this compound exhibits outstanding chemical resistance and thermal stability, allowing it to perform reliably in harsh environments, a critical requirement for applications in aerospace, marine engineering, and high-performance coatings . The primary research value of this compound lies in its utility as a benchmark material for developing and testing new composite systems, protective coatings, and advanced structural materials. Its consistent formulation allows researchers to precisely study curing kinetics, polymerization behavior, and the effects of various additives on material properties . The resin's mechanism of action is based on its cross-linking density upon curing, which directly dictates its final mechanical strength, chemical resilience, and thermal performance. By modifying curing schedules or incorporating fillers, researchers can utilize this resin to explore a wide range of structure-property relationships. This product is strictly For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any personal uses.

Properties

CAS No.

127609-89-6

Molecular Formula

C116H170N30O40S

Synonyms

Perfection resin

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize Perfection Resin’s performance, it is evaluated against two structurally and functionally analogous materials: phenolic resin (a thermosetting polymer) and dental resin-based composites (e.g., methacrylate-based systems).

Mechanical Properties

Property This compound Phenolic Resin Dental Methacrylate Composite
Tensile Strength (MPa) 45–60 30–40 80–120
Flexural Modulus (GPa) 3.2–3.8 5.0–6.5 4.0–6.0
Impact Resistance (J/m) 85–100 20–30 50–70

This compound outperforms phenolic resin in impact resistance due to its elastomeric additives but lags behind dental composites in tensile strength, which prioritize rigidity for restorative applications .

Thermal and Chemical Stability

Property This compound Phenolic Resin Dental Composite
Thermal Degradation Onset (°C) 220 300–350 180–200
Chemical Resistance (pH 2–12) Excellent Moderate Good

Phenolic resin’s cross-linked structure grants superior thermal stability, while this compound’s silicone-oil additives enhance chemical resistance, making it suitable for corrosive environments . Dental composites exhibit lower thermal thresholds due to organic matrix limitations .

Research Findings and Data Analysis

Recent studies highlight this compound’s unique balance of properties:

  • Additive Manufacturing: In systematic reviews of 14 composite resins, this compound demonstrated 20% higher layer adhesion than phenolic-based systems, attributed to its optimized viscosity and curing kinetics .
  • Environmental Durability : Accelerated aging tests (1,000 hours at 85°C/85% RH) showed <5% loss in tensile strength, surpassing kenaf-reinforced catalysts (15–20% loss) .

Discussion of Comparative Significance

This compound’s hybrid composition bridges the gap between rigid thermosets and flexible elastomers. Unlike phenolic resins, its hydrogenated additives enable recyclability via microwave-assisted amination, reducing environmental footprint . However, its lower thermal stability compared to phenolics limits use in high-temperature settings . In dental applications, while methacrylate composites offer superior aesthetics, this compound’s moisture resistance and low shrinkage (0.8–1.2%) reduce microleakage risks . These trade-offs underscore its niche utility in multifunctional industrial designs.

Preparation Methods

Mix Ratios by Volume and Weight

Perfection resin employs a two-part system with strict mix ratios:

ComponentRatio by VolumeRatio by Weight
Resin (Part A)2100
Hardener (Part B)147

Deviation beyond ±5% invalidates cure kinetics, reducing hardness from 95 Shore to 80 Shore.

Mixing Procedure

  • Temperature Control : Maintain resin and hardener at 24–27°C before mixing.

  • Agitation : Stir for 8–10 minutes using a J-shaped paddle at 300 RPM, ensuring scrape-downs every 2 minutes to homogenize.

  • Pot Life : 45–60 minutes at 25°C, extended to 90 minutes with 10% xylenes dilution.

Application Techniques

Spray Parameters

Conventional spray application requires:

ParameterSpecification
Nozzle Size1.8–2.2 mm
Fluid Pressure40–60 PSI
Fan Width12–14 inches
Overlap50% per pass

Three coats achieve 75–100 μm DFT, with 14-hour intervals between coats at 25°C.

Brush/Roller Application

Restricted to small areas (<1 m²), using 6–8 mm nap rollers. Achieves 25–37 μm DFT per coat but increases bubble entrapment risk by 30% compared to spraying.

Curing Dynamics and Modifiers

Catalytic System Effects

The curing of unsaturated polyester resin (UPR) in Perfection is governed by methyl ethyl ketone peroxide (MEKP) initiator and cobalt octoate accelerator:

MEKP (wt%)Cobalt (wt%)Gel Time (min)Peak Exotherm (°C)
1.00.525.382
2.01.013.094

Increasing MEKP from 1% to 2% reduces gel time by 48% but raises peak exotherm by 14.6%.

Filler Interactions

Porcelain powder (PP) fillers alter curing:

PP (wt%)Gel Time (min)Cure Time (min)ΔT (°C)
013.04594
3018.76881
5031.211273

PP at 50 wt% increases gel time by 140% and reduces exotherm by 22.3% due to thermal mass and radical scavenging.

Quality Control and Testing

DFT Verification

Dry film thickness is measured using ISO 2808 Method 6A (magnetic induction). Allowable tolerance: ±15% of target DFT.

Crosshatch Adhesion

Post-cure adhesion tested per ASTM D3359 Method B:

  • Rating ≥4B (≤5% removal) indicates acceptable bonding.

  • Failures require abrasive re-profiling to 50 μm and reapplication .

Q & A

Basic Research Questions

Q. What are the essential characterization techniques for analyzing Perfection resin’s structural and functional properties?

  • Methodological Answer :

  • Step 1 : Use Fourier-transform infrared spectroscopy (FTIR) to identify functional groups and crosslinking density .

  • Step 2 : Employ nuclear magnetic resonance (NMR) spectroscopy (¹H/¹³C) to resolve molecular structure and polymerization efficiency .

  • Step 3 : Conduct thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to assess thermal stability and glass transition temperature (Tg) .

  • Validation : Compare results against established databases (e.g., NIST Chemistry WebBook) to confirm accuracy .

    • Table 1 : Key Techniques for Structural Analysis
TechniqueParameter DetectedDetection RangeReference
FTIRFunctional groups400–4000 cm⁻¹
NMRMolecular structure¹H: 0–12 ppm
TGAThermal degradation25–1000°C

Q. How can researchers ensure reproducibility in this compound synthesis across laboratories?

  • Methodological Answer :

  • Protocol standardization : Document synthesis conditions (e.g., monomer ratios, curing time, temperature) using IUPAC guidelines .
  • Batch validation : Replicate experiments with ≥3 independent batches, reporting mean ± standard deviation for critical properties (e.g., viscosity, tensile strength) .
  • Inter-lab calibration : Share reference samples between labs to align instrumentation (e.g., rheometers, HPLC) .

Advanced Research Questions

Q. How can conflicting data in this compound’s thermal degradation studies be systematically resolved?

  • Methodological Answer :

  • Step 1 : Conduct sensitivity analysis to identify variables causing discrepancies (e.g., heating rate in TGA, sample purity) .

  • Step 2 : Apply multivariate regression to isolate confounding factors (e.g., humidity, initiator concentration) .

  • Step 3 : Validate findings via accelerated aging tests under controlled ISO conditions .

  • Framework : Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to refine experimental design .

    • Table 2 : Common Data Contradictions and Solutions
ContradictionLikely CauseResolution Method
Varied Tg valuesCuring time inconsistencyISO 11357-2 standardization
Disparate tensile strength measurementsSample thickness variationASTM D638 compliance

Q. What computational models best predict this compound’s mechanical behavior under dynamic stress?

  • Methodological Answer :

  • Model selection :
  • Finite element analysis (FEA) for stress-strain distribution under load .
  • Molecular dynamics (MD) simulations to predict fracture mechanics at nanoscale .
  • Validation : Compare simulation outputs with experimental nanoindentation data .
  • Limitations : Address assumptions (e.g., isotropic material behavior) in the discussion section .

Q. How can researchers design experiments to optimize this compound’s UV resistance without compromising mechanical integrity?

  • Methodological Answer :

  • DoE (Design of Experiments) : Use a Box-Behnken design to test variables (e.g., UV stabilizer concentration, curing temperature) .
  • Performance metrics : Measure yellowing index (ASTM E313) and flexural strength (ISO 178) post-UV exposure .
  • Trade-off analysis : Apply Pareto optimization to balance UV resistance vs. mechanical properties .

Methodological Guidelines

  • Data Integrity : Follow FAIR principles (Findable, Accessible, Interoperable, Reusable) for dataset documentation .
  • Ethical Compliance : Disclose all conflicts of interest and funding sources per ICMJE guidelines .
  • Peer Review : Pre-submit methods to platforms like *Protocols.io * for community feedback .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.